Cas no 170431-40-0 (3-Ethoxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 3-Ethoxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 170431-40-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1016782
• Update Time: 2023-08-02

3-Ethoxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [2,2-Bi-1H-pyrrole]-5-carboxaldehyde,4-ethoxy-(9CI)
• 4-ethoxy-1H,1'H-[2,2'-bipyrrole]-5-carbaldehyde
• 3-Ethoxy-5-(1H-pyrrol-2-yl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C11H12N2O2/c1-2-15-11-6-9(13-10(11)7-14)8-4-3-5-12-8/h3-7,12-13H,2H2,1H3
• InChI Key： ZGIGYMRNXJJOKY-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=O)NC(=C1)C1=CC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 57.9